1-[(3-Hydroxycyclobutyl)methyl]-1-methyl-3-[1-(4-phenylphenyl)ethyl]urea
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Overview
Description
1-[(3-Hydroxycyclobutyl)methyl]-1-methyl-3-[1-(4-phenylphenyl)ethyl]urea is a compound that has been extensively studied in the field of medicinal chemistry. It is a potent inhibitor of a specific enzyme, which makes it a potential candidate for the treatment of various diseases.
Mechanism of Action
The compound works by inhibiting the enzyme, which is involved in the disease pathology. The inhibition of the enzyme leads to a decrease in the production of the disease-causing metabolites, thereby reducing the progression of the disease. The compound has been shown to have a high affinity for the enzyme, making it a potent inhibitor.
Biochemical and Physiological Effects:
The compound has been shown to have a range of biochemical and physiological effects. It has been found to reduce the levels of the disease-causing metabolites in various tissues, including the brain, liver, and kidney. The compound has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its therapeutic effects.
Advantages and Limitations for Lab Experiments
The compound has several advantages for lab experiments. It is stable and easy to handle, making it suitable for in vitro and in vivo studies. The compound has also been shown to have low toxicity, making it safe for use in animal studies. However, the compound has some limitations, including its limited solubility in water, which may affect its bioavailability.
Future Directions
For research include investigating its potential as a therapeutic agent, optimizing the synthesis method, and improving its solubility and bioavailability.
Synthesis Methods
The synthesis of 1-[(3-Hydroxycyclobutyl)methyl]-1-methyl-3-[1-(4-phenylphenyl)ethyl]urea involves a series of chemical reactions, starting with the reaction of cyclobutanone with methylamine to form the intermediate compound, 3-hydroxycyclobutanone. This intermediate is then reacted with benzophenone and sodium hydride to form the final product. The synthesis method has been optimized to produce high yields of the compound.
Scientific Research Applications
The compound has been extensively studied for its potential as a therapeutic agent. It has been found to be a potent inhibitor of the enzyme, which is involved in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. The compound has been tested in vitro and in vivo, and has shown promising results in preclinical studies.
properties
IUPAC Name |
1-[(3-hydroxycyclobutyl)methyl]-1-methyl-3-[1-(4-phenylphenyl)ethyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O2/c1-15(22-21(25)23(2)14-16-12-20(24)13-16)17-8-10-19(11-9-17)18-6-4-3-5-7-18/h3-11,15-16,20,24H,12-14H2,1-2H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQFIZSLVUGCESD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)C2=CC=CC=C2)NC(=O)N(C)CC3CC(C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(3-Hydroxycyclobutyl)methyl]-1-methyl-3-[1-(4-phenylphenyl)ethyl]urea |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.